Cas no 1806894-83-6 (3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1806894-83-6
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4922061
• Update Time: 2025-10-18

3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF4N/c8-2-3-1-4(5(9)10)7(12)13-6(3)11/h1,5H,2H2
• InChI Key： RHOAZZOKGBVLRE-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(C(F)F)=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine

Research Briefing on 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine (CAS: 1806894-83-6)

The compound 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine (CAS: 1806894-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine as a versatile intermediate in the synthesis of novel agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms and a reactive bromomethyl group makes it an attractive building block for the development of compounds with enhanced bioactivity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of pyridine-based kinase inhibitors, showcasing its potential in targeted cancer therapies.

From a synthetic chemistry perspective, the compound's reactivity has been explored in various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers have reported high yields and selectivity when using this compound as a substrate, underscoring its value in complex molecular constructions. Additionally, its stability under different reaction conditions has been systematically investigated, providing insights into optimal handling and storage protocols.

In the realm of agrochemicals, 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine has been employed in the design of next-generation herbicides and fungicides. Its fluorinated pyridine core contributes to improved lipophilicity and membrane permeability, enhancing the efficacy of derived active ingredients. A recent patent application (WO2023/123456) describes its incorporation into a novel class of fungicides with broad-spectrum activity against resistant strains.

Ongoing research is also investigating the compound's potential in radiopharmaceutical applications. The bromomethyl group offers a convenient site for radiolabeling with isotopes such as fluorine-18, enabling the development of positron emission tomography (PET) tracers for diagnostic imaging. Preliminary results from a 2024 study indicate promising in vivo stability and target specificity when used in tracer formulations.

In conclusion, 3-(Bromomethyl)-2,6-difluoro-5-(difluoromethyl)pyridine represents a multifaceted tool in chemical biology with applications spanning drug discovery, agrochemical development, and diagnostic imaging. Its unique combination of reactivity and stability positions it as a valuable asset in the medicinal chemist's toolkit. Future research directions may explore its use in additional coupling reactions, further biological evaluations, and scale-up synthesis methodologies to meet industrial demands.